Cas no 1554286-40-6 (4-Pentenoic acid, 1',3'-dihydro-3',3'-dimethyl-6-nitro-1'-[2-[(1-oxo-4-penten-1-yl)oxy]ethyl]spiro[2H-1-benzopyran-2,2'-[2H]indol]-8-yl ester)

4-Pentenoic acid, 1',3'-dihydro-3',3'-dimethyl-6-nitro-1'-[2-[(1-oxo-4-penten-1-yl)oxy]ethyl]spiro[2H-1-benzopyran-2,2'-[2H]indol]-8-yl ester structure

1554286-40-6 structure

Product Name:4-Pentenoic acid, 1',3'-dihydro-3',3'-dimethyl-6-nitro-1'-[2-[(1-oxo-4-penten-1-yl)oxy]ethyl]spiro[2H-1-benzopyran-2,2'-[2H]indol]-8-yl ester

CAS No:1554286-40-6

MF:C₃₀H₃₂N₂O₇

MW:532.584288597107

CID:4525380

PubChem ID:146662671

Update Time:2024-11-08

4-Pentenoic acid, 1',3'-dihydro-3',3'-dimethyl-6-nitro-1'-[2-[(1-oxo-4-penten-1-yl)oxy]ethyl]spiro[2H-1-benzopyran-2,2'-[2H]indol]-8-yl ester Chemical and Physical Properties

Names and Identifiers

- 4-Pentenoic acid, 1',3'-dihydro-3',3'-dimethyl-6-nitro-1'-[2-[(1-oxo-4-penten-1-yl)oxy]ethyl]spiro[2H-1-benzopyran-2,2'-[2H]indol]-8-yl ester
- SCHEMBL22075917
- G63300
- 3',3'-Dimethyl-6-nitro-1'-(2-(pent-4-enoyloxy)ethyl)spiro[chromene-2,2'-indolin]-8-yl pent-4-enoate
- 2-(3',3'-dimethyl-6-nitro-8-pent-4-enoyloxyspiro[chromene-2,2'-indole]-1'-yl)ethyl pent-4-enoate
- 1554286-40-6
- Inchi： 1S/C30H32N2O7/c1-5-7-13-26(33)37-18-17-31-24-12-10-9-11-23(24)29(3,4)30(31)16-15-21-19-22(32(35)36)20-25(28(21)39-30)38-27(34)14-8-6-2/h5-6,9-12,15-16,19-20H,1-2,7-8,13-14,17-18H2,3-4H3
- InChI Key： PCJYYMUIZJOALI-UHFFFAOYSA-N
- SMILES： O1C2C(=CC(=CC=2C=CC21C(C)(C)C1C=CC=CC=1N2CCOC(CCC=C)=O)[N+](=O)[O-])OC(CCC=C)=O

Computed Properties

Exact Mass: 532.22095136g/mol
Monoisotopic Mass: 532.22095136g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 39
Rotatable Bond Count: 12
Complexity: 973
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.5
Topological Polar Surface Area: 111Å²

4-Pentenoic acid, 1',3'-dihydro-3',3'-dimethyl-6-nitro-1'-[2-[(1-oxo-4-penten-1-yl)oxy]ethyl]spiro[2H-1-benzopyran-2,2'-[2H]indol]-8-yl ester Pricemore >>

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Ambeed	A1494908-250mg	3',3'-Dimethyl-6-nitro-1'-(2-(pent-4-enoyloxy)ethyl)spiro[chromene-2,2'-indolin]-8-yl pent-4-enoate	1554286-40-6	95%	250mg	$414.0	2025-03-16
Ambeed	A1494908-1g	3',3'-Dimethyl-6-nitro-1'-(2-(pent-4-enoyloxy)ethyl)spiro[chromene-2,2'-indolin]-8-yl pent-4-enoate	1554286-40-6	95%	1g	$1115.0	2025-03-16
Ambeed	A1494908-50mg	3',3'-Dimethyl-6-nitro-1'-(2-(pent-4-enoyloxy)ethyl)spiro[chromene-2,2'-indolin]-8-yl pent-4-enoate	1554286-40-6	95%	50mg	$144.0	2025-03-16
Ambeed	A1494908-100mg	3',3'-Dimethyl-6-nitro-1'-(2-(pent-4-enoyloxy)ethyl)spiro[chromene-2,2'-indolin]-8-yl pent-4-enoate	1554286-40-6	95%	100mg	$243.0	2025-03-16
Aaron	AR024I6Q-100mg	3',3'-Dimethyl-6-nitro-1'-(2-(pent-4-enoyloxy)ethyl)spiro[chromene-2,2'-indolin]-8-yl pent-4-enoate	1554286-40-6	95%	100mg	$192.00	2025-02-18
Aaron	AR024I6Q-250mg	3',3'-Dimethyl-6-nitro-1'-(2-(pent-4-enoyloxy)ethyl)spiro[chromene-2,2'-indolin]-8-yl pent-4-enoate	1554286-40-6	95%	250mg	$326.00	2025-02-18
1PlusChem	1P024HYE-100mg	3',3'-Dimethyl-6-nitro-1'-(2-(pent-4-enoyloxy)ethyl)spiro[chromene-2,2'-indolin]-8-yl pent-4-enoate	1554286-40-6	95%	100mg	$183.00	2023-12-21
1PlusChem	1P024HYE-250mg	3',3'-Dimethyl-6-nitro-1'-(2-(pent-4-enoyloxy)ethyl)spiro[chromene-2,2'-indolin]-8-yl pent-4-enoate	1554286-40-6	95%	250mg	$311.00	2023-12-21
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Aaron	AR024I6Q-1g	3',3'-Dimethyl-6-nitro-1'-(2-(pent-4-enoyloxy)ethyl)spiro[chromene-2,2'-indolin]-8-yl pent-4-enoate	1554286-40-6	95%	1g	$880.00	2025-02-18